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Compound of Interest

Compound Name: 5-Bromo-1-butyl-1H-indazole

Cat. No.: B567018

Technical Guide: 5-Bromo-1-butyl-1H-indazole

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed overview of the physicochemical properties of 5-Bromo-1-
butyl-1H-indazole, a key intermediate in synthetic chemistry.

Chemical Identity and Properties

5-Bromo-1-butyl-1H-indazole is a substituted indazole derivative. Its chemical structure is
fundamental in the synthesis of more complex molecules, particularly in the field of
pharmaceutical research.

Quantitative Data

The core molecular data for 5-Bromo-1-butyl-1H-indazole is summarized in the table below.

Parameter Value Reference
Molecular Formula C11H13BrN:z [1]
Molecular Weight 253.138 g/mol [1]

Synthetic Utility and Applications
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5-Bromo-1-butyl-1H-indazole primarily serves as a synthetic intermediate.[1] Its structure,
featuring both an alkyl chain and a halogen substitution, makes it a versatile building block for
creating a variety of bioactive compounds.[1]

A significant application of this compound is in the development of cannabinoid receptor
modulators.[1] These modulators are subjects of investigation for their therapeutic potential in
several areas, including pain management, anti-inflammatory effects, and the treatment of
neurological disorders.[1] The bromo-indazole core is a common scaffold in the design of
synthetic cannabinoids.

Logical Workflow in Drug Discovery

The following diagram illustrates the logical progression from a chemical intermediate like 5-
Bromo-1-butyl-1H-indazole to the development of potential therapeutic agents.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b567018?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/fused-bicyclic-heterocycles/154450-5-bromo-1-butyl-1h-indazole.html
https://www.myskinrecipes.com/shop/en/fused-bicyclic-heterocycles/154450-5-bromo-1-butyl-1h-indazole.html
https://www.myskinrecipes.com/shop/en/fused-bicyclic-heterocycles/154450-5-bromo-1-butyl-1h-indazole.html
https://www.myskinrecipes.com/shop/en/fused-bicyclic-heterocycles/154450-5-bromo-1-butyl-1h-indazole.html
https://www.benchchem.com/product/b567018?utm_src=pdf-body
https://www.benchchem.com/product/b567018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Intermediate Synthesis

5-Bromo-1-butyl-1H-indazole

Lead Compo‘nd Generation

Chemical Modification &
Derivative Synthesis

:

Screening for
Bioactivity

Preclinical Research

In Vitro & In Vivo
Target Validation
(e.g., Cannabinoid Receptors)

Pharmacology & Toxicology
Studies

Potential Therapeutic Application

Candidate for Pain Management,

Anti-Inflammatory, or
Neurological Disorder Treatment

Click to download full resolution via product page

Caption: Workflow from chemical intermediate to therapeutic application.

Experimental Protocols
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Detailed experimental protocols for the synthesis and application of 5-Bromo-1-butyl-1H-
indazole are proprietary to the research entities developing specific novel compounds.
However, a general methodological approach for its use as a synthetic intermediate would

involve:

e Reaction Setup: Dissolving 5-Bromo-1-butyl-1H-indazole in an appropriate anhydrous
solvent under an inert atmosphere (e.g., argon or nitrogen).

o Reagent Addition: Stepwise addition of other reactants and catalysts at controlled
temperatures to facilitate the desired chemical modification (e.g., Suzuki or Buchwald-
Hartwig coupling to modify the bromo- position).

e Reaction Monitoring: Tracking the progress of the reaction using techniques like Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o Work-up and Purification: Quenching the reaction, followed by extraction and purification of
the desired product using column chromatography or recrystallization.

o Structural Verification: Confirming the structure of the final compound using analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).

Researchers should consult relevant synthetic chemistry literature for specific reaction
conditions based on the desired final molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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